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Compound of Interest

Compound Name: Bromoethane-d5

Cat. No.: B031941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for Bromoethane-d5 (CAS: 3675-63-6). The information is compiled and presented to meet

the needs of laboratory personnel, ensuring safe and compliant use of this compound.

Chemical Identification and Properties
Bromoethane-d5, also known as deuterated ethyl bromide or pentadeuteroethyl bromide, is

the deuterated isotopologue of bromoethane.[1] It is a colorless liquid with an ether-like odor.[2]

Due to its isotopic labeling, it is a valuable tool in various research applications, including

synthetic chemistry and mechanistic studies.[1]

Table 1: Physical and Chemical Properties of Bromoethane-d5
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Property Value Source(s)

CAS Number 3675-63-6 [2][3]

Molecular Formula C₂D₅Br [2][4]

Molecular Weight 114.00 g/mol [2][4]

Appearance Colorless liquid [2]

Odor Ether-like [2]

Melting Point -119 °C (lit.) [3]

Boiling Point 37-40 °C (lit.) [3]

Flash Point -23 °C (-9.4 °F) [5]

Density 1.527 g/mL at 25 °C [5]

Vapor Pressure 375 mmHg at 20 °C [6]

Solubility in Water Slightly soluble [7]

Hazard Identification and Classification
Bromoethane-d5 is classified as a hazardous substance. It is a highly flammable liquid and is

harmful if swallowed or inhaled. It is also suspected of causing cancer.[7][8]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapour.[8]

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[8]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[8]

Carcinogenicity 2
H351: Suspected of causing

cancer.[8]

Hazardous to the Ozone Layer 1

H420: Harms public health and

the environment by destroying

ozone in the upper

atmosphere.[9]

Signal Word: Danger[2]

Toxicological Data
Specific toxicological data for Bromoethane-d5 is limited. The data presented below is for its

non-deuterated analogue, Bromoethane (Ethyl Bromide, CAS: 74-96-4). It is a common and

accepted practice in toxicology to consider the toxicity of an isotopically labeled compound to

be comparable to its unlabeled counterpart.

Table 3: Acute Toxicity Data for Bromoethane (CAS: 74-96-4)

Route Species Value Source(s)

Oral LD50 Rat 1350 mg/kg [5][7]

Inhalation LC50 Rat 27,000 ppm (1 hour) [7]

Inhalation LC50 Rat 20.9 mg/L (4 hours) [5]

Intraperitoneal LD50 Rat 1750 mg/kg [7]

Symptoms of Exposure: Inhalation, ingestion, or contact with bromoethane may cause irritation

to the eyes, skin, and respiratory system. It can also lead to central nervous system
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depression, pulmonary edema, and damage to the liver and kidneys. In some cases, cardiac

arrhythmias and cardiac arrest have been reported.[6]

Occupational Exposure Limits
Occupational exposure limits for Bromoethane-d5 have not been specifically established. The

limits for the non-deuterated analogue, Bromoethane, are provided as a conservative guideline.

Table 4: Occupational Exposure Limits for Bromoethane (CAS: 74-96-4)

Organization Type Limit Source(s)

OSHA (USA) PEL (8-hr TWA) 200 ppm (890 mg/m³) [10]

ACGIH (USA) TLV (8-hr TWA) 5 ppm [10]

NIOSH (USA) REL (10-hr TWA) Not Established

California PEL TWA 5 ppm (22 mg/m³) [10]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;

REL: Recommended Exposure Limit.

Experimental Protocols: Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling Bromoethane-d5.

Engineering Controls
Ventilation: All work with Bromoethane-d5 must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[11] The ventilation system should be

explosion-proof.[5]

Ignition Sources: All sources of ignition, including open flames, sparks, and hot surfaces,

must be strictly excluded from the handling area.[8] Use non-sparking tools and take

precautionary measures against static discharge.[11]

Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.cdc.gov/niosh/npg/npgd0265.html
https://www.benchchem.com/product/b031941?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/en/sds/Aldrich/389455?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/Aldrich/389455?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/Aldrich/389455?userType=undefined
https://www.benchchem.com/product/b031941?utm_src=pdf-body
https://www.benchchem.com/product/b031941?utm_src=pdf-body
https://www.echemi.com/sds/bromoethane-d5-pid_Seven27776.html
https://www.fishersci.com/store/msds?partNumber=AC154215000&productDescription=BROMOETHANE+98%25+500ML&vendorId=VN00032119&countryCode=US&language=en
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000084%20SDS-03
https://www.echemi.com/sds/bromoethane-d5-pid_Seven27776.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A comprehensive assessment of the risks should be conducted before handling Bromoethane-
d5 to determine the appropriate PPE.

Table 5: Recommended Personal Protective Equipment

Body Part PPE Recommendation Rationale

Eyes/Face
Chemical safety goggles and a

face shield.

To protect against splashes

and vapors.

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber, Viton®)

and a flame-retardant lab coat.

To prevent skin contact and

absorption.

Respiratory

In case of inadequate

ventilation, a NIOSH-approved

respirator with an organic

vapor cartridge is required.

To prevent inhalation of

harmful vapors.

Handling Procedures
Grounding: Ground and bond containers and receiving equipment during transfer to prevent

static discharge.[8]

Avoid Contact: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists.

[11]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[3]

Storage
Conditions: Store in a cool, dry, and well-ventilated area, away from direct sunlight and

sources of ignition.[8] A recommended storage temperature is 2-8°C.[4]

Container: Keep the container tightly closed.[8]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

strong bases, alkali metals, aluminum, and magnesium.[2][5]
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Emergency Procedures
Spill Response
A minor chemical spill is one that can be safely managed by trained laboratory personnel

without the assistance of emergency responders. All other spills should be considered major.

Minor Spill Cleanup Protocol:

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: Evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

PPE: Don the appropriate PPE as outlined in Table 5.

Containment: Contain the spill using an inert absorbent material such as vermiculite, dry

sand, or earth.[12]

Absorption: Cover the spill with the absorbent material.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a sealed, labeled container for hazardous waste disposal.[12]

Decontamination: Clean the spill area with soap and water.

Disposal: Dispose of all contaminated materials as hazardous waste.

Major Spill:

In the event of a large spill, a spill outside of a fume hood, or a spill that personnel are not

equipped or trained to handle:

Evacuate: Evacuate the entire laboratory or area.

Isolate: Close doors to the affected area.

Alarm: Activate the nearest fire alarm.
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Emergency Services: Call emergency services (e.g., 911) and provide details of the spill.

The logical workflow for handling a Bromoethane-d5 spill is illustrated in the following diagram.

Bromoethane-d5 Spill Occurs

Assess Spill Size and Location

Minor Spill
(Small, Contained, in Fume Hood)

 Is it a minor spill? 

Major Spill
(Large, Uncontained, Outside Hood)

 Is it a major spill? 

Alert Personnel in the Area

Yes

Evacuate Immediate Area

Yes

Don Appropriate PPE

Contain Spill with
Inert Absorbent

Collect Waste in
Sealed Container

Decontaminate Spill Area

Dispose of as
Hazardous Waste

Activate Fire Alarm

Call Emergency Services
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Click to download full resolution via product page

Caption: Logical workflow for responding to a Bromoethane-d5 spill.

Fire Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant foam, or

water spray.[11]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back. Containers may explode when heated.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

First Aid Measures
Table 6: First Aid Procedures

Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[13]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Seek medical attention.[13]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[13]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b031941?utm_src=pdf-body-img
https://www.benchchem.com/product/b031941?utm_src=pdf-body
https://www.echemi.com/sds/bromoethane-d5-pid_Seven27776.html
https://www.fishersci.com/store/msds?partNumber=AC154215000&productDescription=BROMOETHANE+98%25+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC154215000&productDescription=BROMOETHANE+98%25+500ML&vendorId=VN00032119&countryCode=US&language=en
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000084%20SDS-18
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000084%20SDS-18
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000084%20SDS-18
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000084%20SDS-18
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Considerations
All waste containing Bromoethane-d5 must be handled as hazardous waste.

Waste Containers: Collect waste in a designated, labeled, and sealed container.

Disposal Method: Dispose of the waste through a licensed hazardous waste disposal

company in accordance with all federal, state, and local regulations. Do not dispose of down

the drain.[3]

Conclusion
Bromoethane-d5 is a valuable chemical for research, but it poses significant health and safety

risks. A thorough understanding of its properties, hazards, and handling requirements is

essential for its safe use. By implementing the engineering controls, personal protective

equipment, and procedures outlined in this guide, researchers can minimize their risk of

exposure and ensure a safe laboratory environment. Always consult the most recent Safety

Data Sheet (SDS) from the supplier before using this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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